Cas no 1325304-60-6 (5-Oxo-1,2,3,5-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid)

• Product Name: 5-Oxo-1,2,3,5-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid
• CAS No: 1325304-60-6
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 5059270
• Update Time: 2025-05-28

5-Oxo-1,2,3,5-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-oxo-1,2,3,5-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid
• BBL006954
• HTS004812
• STL134852
• H7884
• 5-oxo-1H,2H,3H,5H-imidazo[1,2-a]pyridine-8-carboxylic acid
• 5-oxo-2,3-dihydro-1H-imidazo[1,2-a]pyridine-8-carboxylic acid
• 5-Oxo-1,2,3,5-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid

• Inchi： 1S/C8H8N2O3/c11-6-2-1-5(8(12)13)7-9-3-4-10(6)7/h1-2,9H,3-4H2,(H,12,13)
• InChI Key： GCVCGPPYESIYPU-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C(=O)O)=C2NCCN21

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 343
• XLogP3: -0.4
• Topological Polar Surface Area: 69.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 5-Oxo-1,2,3,5-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid

Comprehensive Overview of 5-Oxo-1,2,3,5-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid (CAS No. 1325304-60-6)

The compound 5-Oxo-1,2,3,5-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid (CAS No. 1325304-60-6) is a heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an imidazo[1,2-a]pyridine core, makes it a valuable scaffold for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic diseases. Researchers are increasingly focusing on this compound due to its versatility in medicinal chemistry and its role as a precursor for synthesizing more complex bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like 5-Oxo-1,2,3,5-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid has surged, driven by advancements in AI-driven drug discovery and computational chemistry. This compound's CAS No. 1325304-60-6 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its carboxylic acid functional group further enhances its utility in creating derivatives with improved pharmacokinetic properties, a hot topic in modern pharmacophore optimization.

From an industrial perspective, 5-Oxo-1,2,3,5-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid is gaining traction in the fine chemicals sector. Its synthesis often involves green chemistry principles, aligning with the global push for sustainable manufacturing. Laboratories and contract research organizations (CROs) are exploring scalable methods to produce this compound efficiently, addressing challenges like yield optimization and purity enhancement. These efforts are critical for meeting the needs of preclinical research and clinical trial material supply chains.

Another area of interest is the compound's potential application in neuropharmacology. Preliminary studies suggest that derivatives of imidazo[1,2-a]pyridine may modulate GABA receptors or ion channels, sparking curiosity about its role in central nervous system (CNS) disorders. This aligns with trending searches on neuroprotective agents and blood-brain barrier permeability, highlighting the intersection of this compound with cutting-edge neuroscience research.

Quality control and analytical characterization of 5-Oxo-1,2,3,5-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid (CAS No. 1325304-60-6) are also critical discussion points. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying its structural integrity, a topic frequently queried by QC chemists and regulatory affairs professionals. Ensuring batch-to-batch consistency is paramount for its use in GMP-compliant drug development pipelines.

In summary, 5-Oxo-1,2,3,5-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid represents a multifaceted tool for researchers exploring small-molecule therapeutics, bioconjugation, and chemical biology. Its CAS No. 1325304-60-6 serves as a gateway to a wealth of scientific literature and commercial sources, making it a compound of enduring interest in both academic and industrial settings. As the fields of precision medicine and personalized therapeutics evolve, this molecule is poised to play an increasingly prominent role.